Methyl 5-(methylamino)-2-propan-2-ylpyrimidine-4-carboxylate

• IUPAC Name: methyl 5-(methylamino)-2-propan-2-ylpyrimidine-4-carboxylate
• InChI: InChI=1S/C10H15N3O2/c1-6(2)9-12-5-7(11-3)8(13-9)10(14)15-4/h5-6,11H,1-4H3
• InChI Key: NIDWTPOEOVZBNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C(=N1)C(=O)OC)NC
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

“Methyl 5-(methylamino)-2-propan-2-ylpyrimidine-4-carboxylate” is a complex organic compound. It likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The “methylamino” and “propan-2-yl” groups are likely attached to this ring.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds often involve reactions such as nucleophilic substitution, condensation, or cyclization. The starting materials would likely include a pyrimidine derivative and appropriate alkylating agents.

Molecular Structure Analysis

The molecular structure would likely be determined using techniques such as X-ray crystallography. The compound likely has a planar pyrimidine ring, with various groups attached to it.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino group could participate in acid-base reactions, or the compound could undergo further alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. For example, the presence of polar groups like the carboxylate and amino groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it’s used as a pharmaceutical, it could interact with biological receptors or enzymes.